Cas no 1803585-06-9 (3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride)

• Product Name: 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride
• CAS No: 1803585-06-9
• MDL: MFCD28246537
• CID: 4616357
• PubChem ID: 91663024
• Update Time: 2025-05-23

3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride

• MDL： MFCD28246537

Additional information on 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride

3-(2,2,2-Trifluoroethyl)sulfanylpropan-1-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803585-06-9, known as 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a trifluoroethyl group attached to a sulfanyl (thioether) moiety and an amine functional group. The presence of these groups imparts distinctive chemical properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride in drug discovery and development. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the trifluoroethyl group is known for its electron-withdrawing effects, which can enhance the electrophilic character of adjacent atoms. This property makes the compound a promising candidate for use in medicinal chemistry, particularly in the design of bioisosteres and drug analogs.

One of the most intriguing aspects of this compound is its ability to act as a building block in the synthesis of more complex molecules. Researchers have utilized 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride to construct bioactive compounds with potential therapeutic applications. For example, its sulfur-containing moiety can serve as a reactive site for nucleophilic substitutions or additions, facilitating the creation of diverse chemical architectures.

Moreover, the hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous media. This characteristic is highly desirable in pharmaceutical formulations where precise dosing and efficient absorption are critical. Recent advancements in analytical techniques have allowed for a deeper understanding of its physicochemical properties, including its stability under various storage conditions and its behavior in different solvent systems.

In terms of synthesis, 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride can be prepared through a variety of routes. One common method involves the reaction of 3-(2,2,2-trifluoroethyl)thiopropane with an appropriate amine source followed by acidification to yield the hydrochloride salt. This approach ensures high purity and reproducibility, making it suitable for large-scale production.

The application of this compound extends beyond traditional pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in materials science and catalysis. For instance, researchers have explored its potential as a ligand in transition metal-catalyzed reactions due to its ability to coordinate with metal centers effectively.

In conclusion, 3-(2,2,2-trifluoroethyl)sulfanylpropan-1-amine hydrochloride (CAS No. 1803585-06-9) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its distinctive structure and functional groups continue to inspire innovative research directions, solidifying its position as an important entity in modern chemistry.